Cas no 1537400-72-8 (1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione)

• Product Name: 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione
• CAS No: 1537400-72-8
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 5802621
• PubChem ID: 79516412
• Update Time: 2025-06-25

1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione, 1-[4-(trifluoromethyl)phenyl]-
• 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione
• 1-[4-(Trifluoromethyl)phenyl]pyrrolidine-2,4-dione
• 1537400-72-8
• AKOS018071904
• EN300-13503235

• Inchi： 1S/C11H8F3NO2/c12-11(13,14)7-1-3-8(4-2-7)15-6-9(16)5-10(15)17/h1-4H,5-6H2
• InChI Key： USAXGWUKTWXWGS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(F)(F)F)C=C2)CC(=O)CC1=O

Computed Properties

• Exact Mass: 243.05071298g/mol
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 433.0±45.0 °C(Predicted)
• pka: 8.25±0.20(Predicted)

Additional information on 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione

Introduction to 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione (CAS No. 1537400-72-8)

1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1537400-72-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine dione class, characterized by its fused pyrrolidine ring system and diketone functional groups. The presence of a trifluoromethyl substituent on the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione combines the inherent flexibility of the pyrrolidine ring with the electron-withdrawing effect of the diketone groups. This combination not only enhances the compound's solubility and metabolic stability but also provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. The trifluoromethyl group, in particular, is well-known for its ability to modulate lipophilicity and metabolic resistance, making it a common feature in drug candidates targeting various therapeutic areas.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets associated with cancer and inflammatory diseases. The pyrrolidine dione scaffold has emerged as a promising platform due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Studies have demonstrated that compounds incorporating this motif exhibit potent activity against targets such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in autoimmune disorders and leukemias.

The trifluoromethyl substituent in 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione plays a critical role in optimizing pharmacokinetic profiles. The fluorine atoms enhance the compound's binding affinity by increasing lipophilicity while minimizing polarity, thereby improving oral bioavailability. Additionally, the electron-withdrawing nature of the trifluoromethyl group stabilizes carbanion intermediates during enzyme inhibition, leading to more efficient binding to active sites. These properties have made this compound a subject of interest for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled high-throughput virtual screening (HTVS) of large libraries of compounds, including derivatives of 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione. Machine learning models trained on experimental data have been employed to predict binding affinities and selectivity profiles, accelerating the drug discovery process. These computational approaches have identified novel analogs with improved potency against specific kinases while minimizing off-target effects.

Experimental validation of these virtual hits has involved both in vitro enzyme assays and cell-based assays. For instance, researchers have synthesized a series of analogs by modifying the substitution pattern on the phenyl ring or introducing additional functional groups into the pyrrolidine core. Structure-activity relationship (SAR) studies have revealed that subtle changes in these regions can significantly alter binding affinity and selectivity. Notably, compounds with optimized SAR profiles have shown promising preclinical activity in animal models of inflammation and cancer.

The synthesis of 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione involves multi-step organic transformations starting from commercially available precursors. Key steps include condensation reactions to form the pyrrolidine ring, followed by oxidation to introduce the diketone groups. The introduction of the trifluoromethyl group is typically achieved through halogen-metal exchange followed by quenching with fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride). These synthetic strategies have been optimized to ensure high yields and purity, making it feasible for large-scale production.

The pharmacological profile of 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione has been extensively studied in both academic and industrial settings. Preclinical data suggest that this compound exhibits potent inhibitory activity against JAK2 and TYK2 enzymes, which are overexpressed in certain types of leukemia and inflammatory diseases. In cellular assays, treatment with this compound has been shown to reduce pro-inflammatory cytokine production and inhibit proliferation of cancer cell lines dependent on these kinases.

One notable study published in a leading pharmaceutical journal highlighted the discovery of a potent JAK inhibitor derived from this scaffold. The authors demonstrated that modifications at the C3 position of the pyrrolidine ring significantly enhanced binding affinity while maintaining selectivity over closely related kinases such as EGFR (epidermal growth factor receptor). This finding underscores the importance of fine-tuning molecular structure to achieve optimal pharmacological outcomes.

The potential therapeutic applications of 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione extend beyond oncology and inflammation. Researchers are exploring its utility in treating neurodegenerative disorders where dysregulated kinase activity plays a role. Preliminary studies indicate that derivatives of this compound may modulate signaling pathways associated with Alzheimer's disease and Parkinson's disease by inhibiting aberrant kinase activity.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. Academic labs contribute innovative chemical concepts and synthetic methodologies, while industry partners provide resources for preclinical testing and clinical development. The case of 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione exemplifies this synergy, with several patents filed jointly by university researchers and corporate entities.

As computational methods continue to advance, so does our ability to predict biological activity accurately. Current research focuses on integrating machine learning models with experimental data to guide rational drug design. By leveraging these tools, scientists can rapidly identify promising candidates for further optimization without relying solely on trial-and-error approaches.

The future direction for research involving 1-4-(trifluoromethyl)phenylpyrrolidine-2,4-dione includes exploring its potential as an antiviral agent or antimicrobial agent where kinase inhibition may play a role in viral replication or bacterial pathogenesis. Additionally，investigators are examining how structural modifications can enhance bioavailability，reduce toxicity，and improve tissue penetration，ensuring that future drug candidates are both effective and safe for clinical use.